Cas no 137628-42-3 (Benzenemethanol, a-butyl-a-ethyl-, (R)-)
137628-42-3 structure
Product Name:Benzenemethanol, a-butyl-a-ethyl-, (R)-
CAS No:137628-42-3
MF:C13H20O
MW:192.297304153442
CID:1245551
Update Time:2024-08-04
Benzenemethanol, a-butyl-a-ethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-butyl-a-ethyl-, (R)-
- Benzenemethanol, α-butyl-α-ethyl-, (αR)-
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- Inchi: 1S/C13H20O/c1-3-5-11-13(14,4-2)12-9-7-6-8-10-12/h6-10,14H,3-5,11H2,1-2H3/t13-/m1/s1
- InChI Key: DOEISVYWMMTHCD-CYBMUJFWSA-N
- SMILES: C1([C@](CCCC)(CC)O)=CC=CC=C1
Computed Properties
- Exact Mass: 192.1515
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 252.1±8.0 °C(Predicted)
- PSA: 20.23
- pka: 14.49±0.29(Predicted)
Benzenemethanol, a-butyl-a-ethyl-, (R)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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